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Compound of Interest

Compound Name:
Thiopyrophosphoric acid,

tetramethyl ester

Cat. No.: B1142812 Get Quote

Application Notes and Protocols for
Thiopyrophosphoric Acid, Tetramethyl Ester
For Researchers, Scientists, and Drug Development Professionals

Disclaimer
The following information is provided for research and development purposes only.

Thiopyrophosphoric acid, tetramethyl ester is a hazardous chemical, and all handling

should be performed by trained personnel in a properly equipped laboratory. A specific Safety

Data Sheet (SDS) for thiopyrophosphoric acid, tetramethyl ester (CAS 51120-35-5) is not

readily available. Therefore, the following safety and handling procedures are based on data for

structurally related and well-characterized organophosphate compounds, such as Sulfotep and

Malathion. It is imperative to treat thiopyrophosphoric acid, tetramethyl ester with the same

level of caution as these highly toxic compounds.

Introduction
Thiopyrophosphoric acid, tetramethyl ester is an organophosphate compound.

Organophosphates are a class of chemicals known for their potent inhibition of

acetylcholinesterase (AChE), an enzyme critical for the proper functioning of the nervous

system.[1][2] This property makes them effective as pesticides but also poses significant health
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risks to humans and other animals.[1][2] Understanding the handling and safety procedures for

this compound is crucial for the safety of laboratory personnel and the integrity of research

outcomes. These application notes provide a summary of the known data, detailed handling

protocols, and emergency procedures.

Physical and Chemical Properties
Due to the limited availability of specific data for thiopyrophosphoric acid, tetramethyl ester,
the following table includes data for the closely related compound Sulfotep (Tetraethyl

dithiopyrophosphate) as a surrogate for estimation purposes.

Property Value (for Sulfotep) Reference

Appearance
Pale yellow mobile oil with a

garlic-like odor.
[3][4]

Molecular Formula C4H12O5P2S2

Molecular Weight 266.21 g/mol

Boiling Point 133-139 °C at 2 mmHg [5]

Vapor Pressure 0.00022 hPa at 20 °C [6]

Solubility in Water 30 mg/L at 20 °C [5]

InChI Key
XKBNJDRCYDBEAH-

UHFFFAOYSA-N

Health Hazard Information
Organophosphates like thiopyrophosphoric acid, tetramethyl ester are highly toxic and can

be absorbed through inhalation, skin contact, and ingestion.[1][7] The primary mechanism of

toxicity is the irreversible inhibition of acetylcholinesterase, leading to an accumulation of the

neurotransmitter acetylcholine in the synaptic cleft.[2] This overstimulation of cholinergic

receptors results in a range of symptoms known as a "cholinergic crisis."

Acute Effects of Exposure:
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Muscarinic Effects: Nausea, vomiting, diarrhea, abdominal cramps, excessive salivation,

sweating, blurred vision (due to miosis), and bronchoconstriction.

Nicotinic Effects: Muscle fasciculations, cramping, weakness, and paralysis (including

respiratory muscles).

Central Nervous System Effects: Headache, dizziness, confusion, seizures, and coma.[1][3]

[4]

Chronic Effects of Exposure: Prolonged or repeated exposure to organophosphates may lead

to neurological and neuropsychological effects.

Toxicity Data (Surrogate Data from Related Compounds)
The following table summarizes acute toxicity data for Sulfotep and Malathion. This data should

be considered indicative of the high toxicity of thiopyrophosphoric acid, tetramethyl ester.

Compound Route Species LD50 / LC50 Reference

Sulfotep Oral Rat 5 mg/kg [6]

Dermal Rat 20 mg/kg [6]

Inhalation Rat 38 mg/L (4 h) [6]

Malathion Oral Rat 290 mg/kg [8]

Dermal Rabbit 4100 mg/kg [8]

Inhalation Rat >5.2 mg/L (4 h) [9]

Handling and Safety Procedures
Personal Protective Equipment (PPE)

Gloves: Wear chemical-resistant gloves (e.g., nitrile, viton). Inspect gloves for any signs of

degradation or puncture before use.

Eye Protection: Chemical safety goggles and a face shield are mandatory.
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Lab Coat: A chemical-resistant lab coat or apron should be worn.

Respiratory Protection: All work with thiopyrophosphoric acid, tetramethyl ester should

be conducted in a certified chemical fume hood. If there is a risk of inhalation exposure

outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is

required.

Storage
Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[3]

Store separately from food and drink.

The storage area should be secured and accessible only to authorized personnel.

Decontamination and Waste Disposal
Decontamination: All surfaces and equipment contaminated with thiopyrophosphoric acid,
tetramethyl ester should be decontaminated using a suitable decontamination solution

(e.g., a solution of sodium hypochlorite followed by a water rinse).

Waste Disposal: Dispose of all waste materials in accordance with local, state, and federal

regulations for hazardous chemical waste. Do not dispose of down the drain.

Emergency Procedures
Spill Response
A chemical spill of thiopyrophosphoric acid, tetramethyl ester should be treated as a

serious incident.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1142812?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/1572
https://www.benchchem.com/product/b1142812?utm_src=pdf-body
https://www.benchchem.com/product/b1142812?utm_src=pdf-body
https://www.benchchem.com/product/b1142812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate the immediate area

Alert supervisor and safety officer

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain the spill with absorbent material

Neutralize with a suitable agent
(if applicable and safe to do so)

Collect absorbed material into a sealed container

Decontaminate the spill area

Dispose of waste as hazardous material

Spill Cleaned Up
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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